4-(3-Methoxy-2,4,6-trimethylphenyl)but-3-en-2-one

• CAS No.: 88174-56-5
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 4-(3-methoxy-2,4,6-trimethylphenyl)but-3-en-2-one
• InChI: InChI=1S/C14H18O2/c1-9-8-10(2)14(16-5)12(4)13(9)7-6-11(3)15/h6-8H,1-5H3
• InChI Key: BCJVKUIDVYZTPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C=CC(=O)C)C)OC)C

Description

4-(3-Methoxy-2,4,6-trimethylphenyl)but-3-en-2-one is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous solution of 2% sodium hydroxide (16.5 ml) was added dropwise over a period of 5 minutes to a suspension of 3-methoxy-2,4,6-trimethylbenzaldehyde (23.5 g) in acetone (21.3 g) and water (13 ml). The mixture was stirred at a temperature of 65° C. for a period of 4 hours and then extracted with dichloromethane. The organic extract was washed several times with water, dried over anhydrous sodium sulfate and the solvent was removed by evaporation under reduced pressure. The product, 1-(3-methoxy-2,4,6-trimethylphenyl)but-1-en-3-one, was obtained as a viscous oil (28.0 g). Proton magnetic resonance spectrum (CDCl3 ; δ in ppm): 2.25 (6H, s); 2.36 (3H, s); 3.67 (3H, s); 6.27 (1H, d); 7.16 (1H, s); 7.61 (1H, d).